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Compound of Interest

Compound Name: 2-Hydroxycinnamaldehyde

Cat. No.: B114546

Essential Safety and Handling Guide for 2-
Hydroxycinnamaldehyde

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Hydroxycinnamaldehyde. Following these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification

2-Hydroxycinnamaldehyde is classified as a substance that causes skin irritation and serious
eye irritation[1][2]. Therefore, appropriate personal protective equipment and handling
procedures are mandatory to prevent exposure.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment
must be worn when handling 2-Hydroxycinnamaldehyde:

o Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles
that conform to EN166 (EU) or NIOSH (US) standards. For tasks with a splash hazard, a
face shield is also required[3].

e Skin Protection:
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o Gloves: Chemical-impermeable gloves, such as nitrile rubber, are required. Inspect gloves
for any tears or holes before use[3][4].

o Lab Coat: A standard lab coat should be worn. For larger quantities or tasks with a higher
risk of splashing, a chemical-resistant apron or a full chemical-protective suit may be
necessary.

o Respiratory Protection: Handle 2-Hydroxycinnamaldehyde in a well-ventilated area,
preferably within a chemical fume hood, to avoid the formation and inhalation of dust and
aerosols. If a fume hood is not available and dust may be generated, a P95 (US) or P1 (EU)
particle respirator is recommended.

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for 2-Hydroxycinnamaldehyde.

Property Value Source
Molecular Weight 148.16 g/mol
Light yellow to yellow to
Appearance
orange powder/crystal
Melting Point 131-132°C
Oral Toxicity (LD50) 750 mg/kg (unreported-rat)

21,170 mg/L at 25 °C

Water Solubility (estimated)
estimate

Standard Operating Procedure for Safe Handling

Following a systematic workflow is critical for safety.
Step 1: Preparation

o Review this safety guide and the Safety Data Sheet (SDS) for 2-Hydroxycinnamaldehyde
thoroughly before beginning any work.
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e Ensure all required PPE is available and in good condition.

o Prepare the work area, preferably a chemical fume hood, by ensuring it is clean, uncluttered,
and that all necessary equipment is present.

o Have a spill kit readily accessible.

Step 2: Handling and Experimentation

e Don all required PPE as specified in Section 2.

» When weighing the compound, perform the task in a ventilated enclosure or fume hood to
minimize dust generation.

e Use non-sparking tools to prevent ignition sources.

o Carefully transfer the chemical, avoiding skin and eye contact.

o Keep containers tightly closed when not in use and store in a dry, cool, and well-ventilated
place.

Step 3: Post-Handling and Decontamination

o After completing the procedure, decontaminate all surfaces and equipment that may have
come into contact with the chemical.

o Carefully remove PPE to avoid self-contamination.

e Wash hands and any exposed skin thoroughly with soap and water.

o Take off any contaminated clothing and wash it before reuse.
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Safe Handling Workflow for 2-Hydroxycinnamaldehyde

Click to download full resolution via product page
Caption: Workflow for handling 2-Hydroxycinnamaldehyde.
Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is crucial.

e Accidental Release:

o

Evacuate personnel to a safe area and ensure adequate ventilation.

[¢]

Remove all sources of ignition.

[e]

Wear appropriate PPE, including chemical-impermeable gloves and eye protection.

[e]

Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal.

[e]

Prevent the chemical from entering drains.
o First Aid:
o If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.

o In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected
area with plenty of soap and water. If skin irritation occurs, seek medical attention.

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.

Disposal Plan

Proper disposal is essential to prevent environmental contamination.

Chemical Waste: 2-Hydroxycinnamaldehyde and any material adhered to or collected from
a spill should be collected in suitable, closed containers.

Contaminated Materials: All contaminated PPE (gloves, etc.) and lab supplies should be
considered hazardous waste.

Disposal Protocol: All waste must be disposed of in accordance with local, state, and federal
regulations. Handle empty containers as hazardous waste unless they have been thoroughly
decontaminated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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